Cas no 2138254-42-7 (4,5-Dichloronaphthalene-1-sulfonyl fluoride)

• Product Name: 4,5-Dichloronaphthalene-1-sulfonyl fluoride
• CAS No: 2138254-42-7
• MF: C₁₀H₅Cl₂FO₂S
• MW: 279.114903211594
• CID: 6512366
• PubChem ID: 165749689
• Update Time: 2025-07-21

4,5-Dichloronaphthalene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloronaphthalene-1-sulfonyl fluoride
• 2138254-42-7
• EN300-727440
• 4,5-Dichloronaphthalene-1-sulfonyl fluoride

• Inchi： 1S/C10H5Cl2FO2S/c11-7-3-1-2-6-9(16(13,14)15)5-4-8(12)10(6)7/h1-5H
• InChI Key： GHIFKVRTZBFPPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=C(C2=1)Cl)S(=O)(=O)F

Computed Properties

• Exact Mass: 277.9371341g/mol
• Monoisotopic Mass: 277.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,5-Dichloronaphthalene-1-sulfonyl fluoride

Introduction to 4,5-Dichloronaphthalene-1-sulfonyl fluoride (CAS No. 2138254-42-7) and Its Applications in Modern Chemical Biology

4,5-Dichloronaphthalene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138254-42-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile reactivity and utility in synthetic chemistry. This compound belongs to the class of sulfonyl fluorides, which are known for their broad applications in pharmaceutical synthesis, agrochemical development, and material science. The presence of both chlorine substituents and a sulfonyl fluoride group makes it a particularly interesting molecule for researchers seeking novel building blocks for complex molecular architectures.

The structure of 4,5-Dichloronaphthalene-1-sulfonyl fluoride consists of a naphthalene core substituted at the 4- and 5-positions with chlorine atoms, with a sulfonyl fluoride group attached to the 1-position. This unique arrangement imparts distinct chemical properties that make it valuable for various synthetic transformations. The electron-withdrawing nature of the sulfonyl group and the electron-donating effect of the chlorine atoms create a balance that facilitates selective reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions.

In recent years, 4,5-Dichloronaphthalene-1-sulfonyl fluoride has been increasingly utilized in the development of biologically active compounds. Its reactivity allows for efficient introduction of fluorine-containing moieties into target molecules, which is a critical requirement for many drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound’s ability to serve as a precursor for fluorinated derivatives has made it a staple in medicinal chemistry libraries.

One of the most notable applications of 4,5-Dichloronaphthalene-1-sulfonyl fluoride is in the synthesis of sulfonamides, which are a major class of bioactive molecules. Sulfonamides exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl fluoride group can be selectively displaced by various nucleophiles under mild conditions, allowing for the facile construction of sulfonamide linkages—a crucial motif in drug design. This property has been leveraged in the development of novel sulfonamide-based therapeutics targeting various disease pathways.

Recent advancements in synthetic methodologies have further expanded the utility of 4,5-Dichloronaphthalene-1-sulfonyl fluoride. For instance, transition-metal-catalyzed reactions have enabled the introduction of complex substituents at different positions on the naphthalene ring, opening up new avenues for structural diversification. These techniques have been particularly valuable in generating heterocyclic compounds, which are prevalent in many natural products and drug candidates. The ability to functionalize both aromatic and heteroaromatic systems with high precision makes this compound an indispensable tool for synthetic chemists.

The role of 4,5-Dichloronaphthalene-1-sulfonyl fluoride in material science is also emerging as a significant area of research. Fluorinated naphthalene derivatives exhibit unique electronic properties that make them suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The chlorine substituents on the naphthalene ring can be used to tune the energy levels and electronic characteristics of these materials, leading to improved device performance. Additionally, the sulfonyl fluoride group can serve as an anchor point for further functionalization, allowing for the creation of tailored materials with specific functionalities.

The synthesis of 4,5-Dichloronaphthalene-1-sulfonyl fluoride itself is an intricate process that requires careful optimization to ensure high yield and purity. Industrial-scale production often involves multi-step reactions starting from commercially available precursors such as chloronaphthalenes or fluorene derivatives. Advanced catalytic systems have been developed to enhance reaction efficiency while minimizing byproduct formation. These advancements have not only improved the accessibility of 4,5-Dichloronaphthalene-1-sulfonyl fluoride but also reduced its cost, making it more feasible for widespread use in research and industrial applications.

In conclusion,4,5-Dichloronaphthalene-1-sulfonyl fluoride (CAS No. 2138254-42-7) represents a cornerstone compound in modern chemical biology and material science. Its unique structural features enable diverse synthetic transformations that are critical for drug discovery and advanced material development. As research continues to uncover new applications for this versatile molecule,4,5-Dichloronaphthalene-1-sulfonyl fluoride is poised to remain at the forefront of innovation in these fields.